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Introduction

Accurate isotopic analysis of Neodymium (Nd) is crucial in various geological and
environmental studies to trace processes such as planetary differentiation and continental
weathering.[1][2] Achieving high-precision Nd isotope ratio measurements, particularly for the
142Nd/144Nd system, requires the quantitative separation of Nd from other elements, especially
isobaric interferences from Cerium (Ce) and Samarium (Sm).[1][3] This application note details
a robust chemical separation protocol utilizing ion-exchange chromatography to achieve high-
purity Nd fractions suitable for analysis by Multi-Collector Inductively Coupled Plasma Mass
Spectrometry (MC-ICP-MS).

Principle

The separation of Nd from a complex sample matrix is typically achieved through a multi-step
ion-exchange chromatography process. This method leverages the differential affinity of
various elements for specific resin functional groups under controlled acidic conditions. A
common approach involves a primary separation to isolate the Rare Earth Element (REE)
fraction from major matrix elements, followed by one or more steps to separate Nd from other
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REEs, particularly the interfering light REEs (LREES) like Ce and Pr, and Sm.[1][3][4] The
choice of resin and eluent concentrations is critical to ensure a high recovery rate of Nd (>98%)
and to minimize isotopic fractionation.[1]

Experimental Protocol

This protocol outlines a widely used three-stage chromatographic procedure for the separation
of Nd from geological samples.

1. Sample Digestion and Preparation

e Weigh approximately 0.5-1 g of whole rock powder into a Savillex beaker.[3]

o Digest the sample in a 4:1 mixture of concentrated HF-HNOs at 150 °C for 48 hours.[3]
o Evaporate the sample to dryness.

e Redissolve the residue in 7 M HNOs and evaporate to dryness. Repeat this step at least
three times to ensure the removal of fluorides.[3]

e For complete conversion to chloride form, re-dissolve the sample in 6 M HCI and heat at
130°C overnight.[1]

o Evaporate the final solution to dryness and re-dissolve the sample in the appropriate loading
solution for the first column (e.g., 2.5 M HCI).[1]

2. Chromatographic Separation

The following is a representative three-column separation scheme. The specific volumes and
concentrations may need to be optimized based on the sample matrix and desired purity.

Column 1: Bulk REE Separation (Cation Exchange)
e Resin: AG50W-X8 (200—-400 mesh) cation exchange resin.[3]
e Column: 2 mL capacity Bio-Rad column.[3]

e Procedure:
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o Condition the column with the appropriate acid.

o Dissolve the dried sample in 5 mL of 0.5 M HNOs—0.1 M HF solution and load it onto the
column.[3]

o Elute the matrix elements with an appropriate acid wash.
o Collect the REE fraction.
Column 2: LREE Purification (Extraction Chromatography)
e Resin: Tru-resin (50-100 pm).[4]
e Column: Column filled with 1.6 mL of Tru-resin.[4]
e Procedure:
o Load the REE fraction in 2 M HNOs.[4]
o Elute major and trace elements.
o Elute the REEs with 4.5 mL of ultrapure water directly onto the third column.[4]
Column 3: Nd Separation from other LREES
e Resin: Ln-resin (50—-100 pm).[4]
e Column: A column with an internal diameter of 4.0 mm containing 3.2 mL of Ln-resin.[4]

e Procedure:

[¢]

The eluted REEs from the second column are loaded directly.

[e]

Elute interfering LREEs with 2.5 mL of 6 M HCL.[4]

[e]

After evaporation and re-dissolution in 0.2 mL of 0.27 M HCI, load the sample onto a final
clean-up column.[4]

[e]

Elute Nd with 4 mL of 0.27 M HCI.[4]
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BENCHE

Data Presentation

The following table summarizes typical quantitative data for the Nd separation protocol.

Column 1 Column 2 (Tru- Column 3 (Ln-
Parameter ) . Reference
(AG50W-X8) resin) resin)
Resin Volume 2 mL 1.6 mL 3.2mL [3][4]
Sample Loading 5mL0.5M Direct from
_ 2 M HNO3 [31[4]
Solution HNOs-0.1 M HF Column 2
Elution of ) )
Varies Varies 2.5mL 6 M HCI [4]
Interferences
Nd Elution N/A (Bulk REE N/A (Bulk REE
_ . _ 4mL0.27 MHCI  [4]
Solution collection) elution)
Nd Recovery
Rat >99.5% (overall) >98% (overall) >98% (overall) [1][3]
ate
Procedural Blank <20 pg (overall) <2 pg (overall) <2 pg (overall) [2][5]

Experimental Workflow Diagram

The following diagram illustrates the key stages of the chemical separation protocol for
Neodymium.
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Caption: Workflow for Neodymium chemical separation.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1265123/docs?utm_src=pdf-body-img#application-note-high-purity-neodymium-separation-for-isotopic-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265123?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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